Cas no 2229522-66-9 (4-(4-nitro-1H-pyrazol-3-yl)piperidine)

• Product Name: 4-(4-nitro-1H-pyrazol-3-yl)piperidine
• CAS No: 2229522-66-9
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5599769
• PubChem ID: 165860562
• Update Time: 2025-06-20

4-(4-nitro-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2229522-66-9
• EN300-1793484
• 4-(4-nitro-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C8H12N4O2/c13-12(14)7-5-10-11-8(7)6-1-3-9-4-2-6/h5-6,9H,1-4H2,(H,10,11)
• InChI Key： GSBJURCOLQKBHJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1CCNCC1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.5Ų

Additional information on 4-(4-nitro-1H-pyrazol-3-yl)piperidine

Introduction to 4-(4-nitro-1H-pyrazol-3-yl)piperidine (CAS No. 2229522-66-9)

4-(4-nitro-1H-pyrazol-3-yl)piperidine, identified by the chemical identifier CAS No. 2229522-66-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The compound’s unique framework, combining a piperidine ring with a nitro-substituted pyrazole moiety, positions it as a promising candidate for further exploration in drug discovery.

The structural motif of 4-(4-nitro-1H-pyrazol-3-yl)piperidine is characterized by its nitrogen-rich environment, which is conducive to interactions with biological targets such as enzymes and receptors. The presence of the nitro group on the pyrazole ring introduces a region of electrophilic reactivity, enabling various functionalization strategies that can be exploited in medicinal chemistry. This feature has been leveraged in synthetic approaches to derive analogs with tailored pharmacological profiles.

In recent years, there has been a surge in interest regarding nitrogen-containing heterocycles due to their prevalence in biologically active molecules. Among these, pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into such structures often enhances metabolic stability and bioavailability, making them more suitable for clinical applications. 4-(4-nitro-1H-pyrazol-3-yl)piperidine exemplifies this trend, as it combines the advantageous properties of both moieties.

One of the most compelling aspects of 4-(4-nitro-1H-pyrazol-3-yl)piperidine is its potential as a scaffold for drug development. The nitro group can be selectively reduced to an amine, allowing for further derivatization into more complex structures. This flexibility has been exploited in the synthesis of kinase inhibitors, where the nitro group serves as a handle for covalent bond formation with target proteins. Such modifications are crucial for improving drug potency and selectivity.

The pharmacological profile of 4-(4-nitro-1H-pyrazol-3-yl)piperidine has been the focus of several recent studies. Researchers have explored its interactions with various enzymes and receptors, uncovering potential therapeutic applications in areas such as oncology and neurology. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain tyrosine kinases, which are implicated in cancer cell proliferation. These findings align with broader trends in oncology research, where small molecule inhibitors targeting aberrant signaling pathways are highly sought after.

Furthermore, the compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. The piperidine ring is known to enhance blood-brain barrier penetration, while the pyrazole moiety contributes to favorable pharmacokinetic properties. This combination makes 4-(4-nitro-1H-pyrazol-3-yl)piperidine a promising candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The synthetic route to 4-(4-nitro-1H-pyrazol-3-yl)piperidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the piperidine ring onto the pyrazole scaffold, followed by nitration to install the nitro group at the desired position. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 4-(4-nitro-1H-pyrazol-3-yl)piperidine (CAS No. 2229522-66-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.